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Compound of Interest

Compound Name: trans-Stilbene oxide

Cat. No.: B072803 Get Quote

CAS Number: 1439-07-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-stilbene oxide, a key

epoxide used in various scientific disciplines. This document details its chemical and physical

properties, experimental protocols for its synthesis and analysis, and its known biological

signaling pathways and metabolic fate, making it an essential resource for professionals in

research and drug development.

Chemical and Physical Properties
trans-Stilbene oxide is a diarylethene characterized by an epoxide ring attached to two phenyl

groups in a trans configuration.[1] It is a white crystalline solid at room temperature and is

highly soluble in many organic solvents.[2][3]
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Property Value Reference(s)

CAS Number 1439-07-2 [1][4]

Molecular Formula C₁₄H₁₂O [4]

Molecular Weight 196.24 g/mol [4]

Melting Point 65-67 °C [4][5]

Appearance White crystalline solid [1]

Solubility

Sparingly soluble in water;

Soluble in organic solvents

such as ethanol, ether, and

toluene.

[3][6][7]

Purity
Commercially available with

>98% purity.
[4]

Spectroscopic Data
Spectrum Type Key Features and Observations

¹H NMR Spectra available for review.

¹³C NMR Spectra available for review.

IR

Key absorptions at 3064 cm⁻¹ and 3034 cm⁻¹

are attributed to aromatic C-H stretching

vibrations.

Experimental Protocols
Synthesis of trans-Stilbene Oxide from trans-Stilbene
Method 1: Epoxidation with Peracetic Acid[8]

This method utilizes a commercially available peracetic acid solution for the epoxidation of the

carbon-carbon double bond in trans-stilbene.

Materials:
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trans-Stilbene

Methylene chloride

Peracetic acid (approx. 40% in acetic acid)

Sodium acetate trihydrate

10% aqueous sodium carbonate

Magnesium sulfate

Methanol or hexane for recrystallization

Procedure:

Dissolve trans-stilbene (0.3 mole) in 450 ml of methylene chloride in a 1-L three-necked

flask equipped with a stirrer, dropping funnel, and thermometer.

Cool the solution to 20°C using an ice bath.

Prepare a solution of peracetic acid (0.425 mole) in acetic acid containing 5 g of sodium

acetate trihydrate.

Add the peracetic acid solution dropwise to the stirring trans-stilbene solution over 15

minutes.

Stir the mixture for 15 hours, ensuring the temperature does not exceed 35°C.

Pour the reaction mixture into 500 ml of water and separate the organic layer.

Extract the aqueous phase with two 150-ml portions of methylene chloride.

Combine the organic layers and wash with two 100-ml portions of 10% aqueous sodium

carbonate, followed by two 100-ml portions of water.

Dry the organic layer over magnesium sulfate.

Distill the methylene chloride, removing the final traces under reduced pressure.
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Recrystallize the residual solid from methanol or hexane to yield crude trans-stilbene
oxide (78-83% yield). A second recrystallization can be performed to sharpen the melting

point.

Method 2: Epoxidation with Dimethyldioxirane (DMDO)[5]

This alternative method uses DMDO, which can be prepared from acetone and Oxone.

Materials:

trans-Stilbene

Acetone

Dimethyldioxirane (DMDO) solution in acetone

Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a magnetically stirred solution of trans-stilbene (0.724 g, 4.02 mmol) in 5 mL of

acetone, add a solution of DMDO in acetone (0.062 M, 66 mL, 4.09 mmol) at room

temperature.

Monitor the reaction progress by GLC analysis until the conversion of trans-stilbene to the

oxide is complete (approximately 6 hours).

Remove the excess acetone using a rotary evaporator to obtain a white crystalline solid.

Dissolve the solid in 30 mL of CH₂Cl₂ and dry over anhydrous Na₂SO₄.

Filter to remove the drying agent and wash with CH₂Cl₂.

Concentrate the solution on a rotary evaporator and remove the remaining solvent under

vacuum to yield an analytically pure sample of trans-stilbene oxide (100% yield).[9]
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Chiral Separation of trans-Stilbene Oxide Enantiomers
by HPLC
The enantiomers of trans-stilbene oxide can be effectively separated using High-Performance

Liquid Chromatography (HPLC) with a chiral stationary phase.

Parameter Condition 1 Condition 2

Column
Astec® Cellulose DMP, 15 cm

x 4.6 mm I.D., 5 µm particles

CHIRALCEL® OD-H, 4.6 x

250 mm, 5 µm

Mobile Phase
Heptane: Isopropyl Alcohol

(IPA) (90:10)

n-heptane / 2-propanol (90 /

10)

Flow Rate 0.5 mL/min 1.0 mL/min

Column Temperature 25 °C 25 °C

Detection UV, 230 nm UV-VIS 254 nm

Injection Volume 2 µL 0.005 mg

Sample Concentration 2 mg/mL in mobile phase Not specified

Biological Signaling and Metabolism
trans-Stilbene oxide is known to interact with key cellular signaling pathways and undergoes

metabolic transformation, primarily in the liver.

Metabolic Activation to Estrogenic Compounds
trans-Stilbene and trans-stilbene oxide can be metabolized by liver microsomes into

hydroxylated derivatives, such as trans-4-hydroxystilbene and trans-4,4'-dihydroxystilbene.[10]

These metabolites have been shown to exhibit significant estrogenic activity.[10][11] This

metabolic activation is a critical consideration in toxicological and pharmacological studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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